Cas no 206761-68-4 ((2-Methoxy-5-phenyl)phenyl Isothiocyanate)

• Product Name: (2-Methoxy-5-phenyl)phenyl Isothiocyanate
• CAS No: 206761-68-4
• MF: C₁₄H₁₁NOS
• MW: 241.308242082596
• MDL: MFCD00041078
• CID: 92361
• PubChem ID: 617825
• Update Time: 2025-08-03

(2-Methoxy-5-phenyl)phenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Methoxybiphenyl 3-isothiocyanate
• (2-Methoxy-5-phenyl)phenyl isothiocyanate
• 2-isothiocyanato-1-methoxy-4-phenylbenzene
• 2-methoxy-5-phenylbenzenisothiocyanate
• 3-Isothiocyanato-4-methoxy-1,1'-biphenyl #
• SCHEMBL1457356
• 3-isothiocyanato-4-methoxybiphenyl
• BP-11169
• 2-Bromo-2-chlorophenylaceticacid
• AKOS003745509
• 1,1'-Biphenyl, 3-isothiocyanato-4-methoxy-
• (2-Methoxy-5-phenyl)phenylisothiocyanate
• TZRMLJYZKZTEFW-UHFFFAOYSA-N
• DTXSID90347092
• FT-0612831
• MFCD00041078
• 206761-68-4
• 3-Isothiocyanato-4-methoxy-1,1'-biphenyl
• 2-Isothiocyanato-1-methoxy-4-phenyl-benzene
• DB-017938
• (2-Methoxy-5-phenyl)phenyl Isothiocyanate

• MDL： MFCD00041078
• Inchi： 1S/C14H11NOS/c1-16-14-8-7-12(9-13(14)15-10-17)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： TZRMLJYZKZTEFW-UHFFFAOYSA-N
• SMILES： S=C=NC1=C(C=CC(=C1)C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 241.05600
• Monoisotopic Mass: 241.056135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.09
• Melting Point: 80-82°C
• Boiling Point: 419.7°Cat760mmHg
• Flash Point: 207.6°C
• Refractive Index: 1.583
• PSA: 53.68000
• LogP: 4.09650
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive

(2-Methoxy-5-phenyl)phenyl Isothiocyanate Security Information

• Hazardous Material transportation number：2811
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39-S45
• HazardClass：6.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (2-Methoxy-5-phenyl)phenyl Isothiocyanate

Comprehensive Overview of (2-Methoxy-5-phenyl)phenyl Isothiocyanate (CAS No. 206761-68-4)

(2-Methoxy-5-phenyl)phenyl Isothiocyanate (CAS No. 206761-68-4) is a specialized organic compound widely recognized for its unique chemical properties and applications in research and industrial fields. This compound belongs to the class of isothiocyanates, which are known for their reactivity and utility in organic synthesis, particularly in the formation of thiourea derivatives and other sulfur-containing compounds. The presence of both methoxy and phenyl groups in its structure enhances its versatility, making it a valuable intermediate in pharmaceutical and material science research.

In recent years, the demand for (2-Methoxy-5-phenyl)phenyl Isothiocyanate has surged due to its potential applications in drug discovery and bioconjugation. Researchers are particularly interested in its role as a crosslinking agent or fluorescent probe in biochemical assays. Its ability to react with amines and other nucleophiles under mild conditions makes it a preferred choice for labeling proteins, peptides, and other biomolecules. This aligns with the growing trend in precision medicine and targeted therapy, where such compounds are pivotal for developing diagnostic tools and therapeutic agents.

The synthesis of (2-Methoxy-5-phenyl)phenyl Isothiocyanate typically involves the reaction of corresponding aryl amines with thiophosgene or its derivatives. Advanced purification techniques, such as column chromatography and recrystallization, ensure high purity levels, which are critical for research applications. The compound's stability under standard laboratory conditions and its solubility in common organic solvents like dichloromethane and dimethyl sulfoxide (DMSO) further contribute to its practicality.

From an industrial perspective, (2-Methoxy-5-phenyl)phenyl Isothiocyanate is gaining traction in the development of advanced materials, including polymers and coatings. Its incorporation into polymer matrices can enhance thermal stability and mechanical properties, addressing the need for high-performance materials in sectors like aerospace and electronics. This aligns with the global push toward sustainable innovation, where researchers seek eco-friendly alternatives without compromising performance.

Safety and handling of (2-Methoxy-5-phenyl)phenyl Isothiocyanate are paramount, given its reactive nature. Standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. While not classified as a hazardous material under most regulatory frameworks, its potential irritant properties warrant careful handling. This aspect is particularly relevant to laboratory safety protocols, a topic of increasing importance in scientific communities.

In conclusion, (2-Methoxy-5-phenyl)phenyl Isothiocyanate (CAS No. 206761-68-4) stands as a multifaceted compound with significant potential across diverse scientific domains. Its applications in bioconjugation, drug development, and material science underscore its relevance in contemporary research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing cutting-edge technologies and innovative solutions.